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Compound of Interest

Compound Name: (+)-AS115

Cat. No.: B15601613

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
(+)-AS115 stock solutions for use in cell culture experiments. (+)-AS115 is a potent and
selective inactivator of the enzyme KIAA1363, a hydrolase that is upregulated in various
aggressive cancers.[1] Proper preparation of stock solutions is critical for obtaining accurate
and reproducible experimental results.

Chemical Properties of (+)-AS115

A summary of the key chemical properties of (+)-AS115 is provided in the table below. These
values are essential for accurate stock solution preparation.

Property Value Source
Molecular Formula C21H32FNOa4 [1][2]
Molecular Weight 381.5 g/mol [1112]

926657-43-4 (for the (-)
CAS Number enantiomer, assumed same for  [1][2]

)
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Solubility

The solubility of the racemic mixture of AS115 has been determined in several common
laboratory solvents. This information is crucial for selecting the appropriate solvent for stock
solution preparation.

Solvent Solubility Source
DMSO 12 mg/mL [1]
Ethanol 30 mg/mL [1]
DMF 12 mg/mL [1]
Ethanol:PBS (pH 7.2) (1:3) 0.25 mg/mL [1]

For cell culture applications, Dimethyl Sulfoxide (DMSO) is the most commonly used solvent for
preparing high-concentration stock solutions of hydrophobic compounds.[3][4][5][6][7]

Experimental Protocol: Preparation of a 10 mM (+)-
AS115 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of (+)-AS115 in DMSO.

Materials
e (+)-AS115 powder

Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

Microcentrifuge tubes, sterile, amber or wrapped in foil

Pipettes and sterile filter tips

Vortex mixer

Analytical balance

Procedure
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e Determine the required mass of (+)-AS115:

o Use the following formula to calculate the mass of (+)-AS115 needed to prepare the
desired volume of a 10 mM stock solution:

» Mass (mg) = Desired Volume (mL) x 10 mM x 381.5 g/mol / 1000
o Example Calculation for 1 mL of 10 mM stock solution:
= Mass (mg) =1 mL x 10 mmol/L x (381.5 g/mol ) / 1000 = 3.815 mg
e Weighing (+)-AS115:

o Carefully weigh out the calculated amount of (+)-AS115 powder using an analytical
balance.

o Transfer the powder to a sterile amber or foil-wrapped microcentrifuge tube to protect it
from light.

e Dissolving in DMSO:

o Add the desired volume of sterile, cell culture grade DMSO to the microcentrifuge tube
containing the (+)-AS115 powder.

o Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) may assist in dissolution, but avoid excessive heat to prevent
degradation.

o Sterilization:

o The DMSO stock solution is considered sterile if prepared from sterile components under
aseptic conditions (e.g., in a laminar flow hood).

o If sterility is a concern, the stock solution can be sterilized by filtering through a 0.22 um
syringe filter compatible with DMSO.

» Aliquoting and Storage:
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o Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-
term storage (months to years).

Quality Control

» Visual Inspection: Ensure the stock solution is clear and free of any precipitates.

o Concentration Verification: While not always necessary for routine cell culture, the
concentration can be verified using methods like HPLC if required for sensitive applications.

Mechanism of Action and Signaling Pathway

(+)-AS115 is an inhibitor of the enzyme KIAA1363. KIAA1363 is a hydrolase that plays a role in
the signaling networks of platelet-activating factor (PAF) and lysophosphatidic acid (LPA), both
of which are implicated in cancer cell invasiveness.[1] By inhibiting KIAA1363, (+)-AS115 can
modulate these signaling pathways.

Cancer Cell

(+)-AS115 [LalalleJIS - KIAA1363 2-acetyl MAGE | Regulates PAF and LPA Promotes . [NeERTETREE]
Invasivenes

(Hydrolase) Hydrolysis Signaling Network

Click to download full resolution via product page

Caption: Mechanism of action of (+)-AS115.

Experimental Workflow

The following diagram illustrates the workflow for preparing the (+)-AS115 stock solution.
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Caption: Workflow for (+)-AS115 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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